Cas no 2613381-87-4 (2-(tert-butoxy)carbonyl-4-(difluoromethyl)-2-azabicyclo2.1.1hexane-1-carboxylic acid)

• Product Name: 2-(tert-butoxy)carbonyl-4-(difluoromethyl)-2-azabicyclo2.1.1hexane-1-carboxylic acid
• CAS No: 2613381-87-4
• MF: C₁₂H₁₇F₂NO₄
• MW: 277.264490842819
• MDL: MFCD33031837
• CID: 5642368
• PubChem ID: 155943518
• Update Time: 2025-06-14

2-(tert-butoxy)carbonyl-4-(difluoromethyl)-2-azabicyclo2.1.1hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.1.1]hexane-1,2-dicarboxylic acid, 4-(difluoromethyl)-, 2-(1,1-dimethylethyl) ester
• 2-(tert-Butoxycarbonyl)-4-(difluoromethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
• 2-(tert-butoxy)carbonyl-4-(difluoromethyl)-2-azabicyclo2.1.1hexane-1-carboxylic acid

• MDL： MFCD33031837
• Inchi： 1S/C12H17F2NO4/c1-10(2,3)19-9(18)15-6-11(7(13)14)4-12(15,5-11)8(16)17/h7H,4-6H2,1-3H3,(H,16,17)
• SMILES： C12(C(O)=O)CC(C(F)F)(C1)CN2C(OC(C)(C)C)=O

Experimental Properties

• Density: 1.404±0.06 g/cm3(Predicted)
• Boiling Point: 361.1±27.0 °C(Predicted)
• pka: 3.76±0.40(Predicted)

Additional information on 2-(tert-butoxy)carbonyl-4-(difluoromethyl)-2-azabicyclo2.1.1hexane-1-carboxylic acid

Comprehensive Overview of 2-(tert-butoxy)carbonyl-4-(difluoromethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2613381-87-4)

2-(tert-butoxy)carbonyl-4-(difluoromethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2613381-87-4) is a structurally unique bicyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. Its molecular framework combines a difluoromethyl group with a tert-butoxycarbonyl (Boc)-protected amine, making it a versatile intermediate for drug discovery. The compound's azabicyclo[2.1.1]hexane core is particularly notable for its potential to enhance metabolic stability and bioavailability in therapeutic agents, aligning with current trends in small-molecule drug design.

In recent years, the demand for fluorinated building blocks like this compound has surged due to their ability to modulate lipophilicity and improve binding affinity in drug candidates. Researchers frequently search for "Boc-protected azabicyclo compounds" or "difluoromethyl derivatives in medicinal chemistry," reflecting the growing interest in this chemical space. The incorporation of fluorine atoms is a hot topic, as evidenced by the rise of FDA-approved fluorinated drugs, which now account for over 20% of small-molecule pharmaceuticals.

The synthetic utility of CAS No. 2613381-87-4 extends to fragment-based drug discovery (FBDD), where its rigid bicyclic scaffold serves as a valuable three-dimensional template. Modern computational chemistry tools, such as molecular docking and AI-driven drug design platforms, often utilize such scaffolds to explore novel protein-ligand interactions. This aligns with frequent search queries like "how to use bicyclic compounds in drug design" or "role of fluorine in improving drug half-life," highlighting the compound's relevance to contemporary research challenges.

From a synthetic chemistry perspective, the tert-butoxycarbonyl group in this molecule offers excellent protection for the secondary amine during multi-step syntheses, a feature widely discussed in organic chemistry forums. The compound's stability under various reaction conditions makes it particularly useful for parallel synthesis workflows, addressing common pain points in high-throughput screening campaigns. Recent publications have emphasized the importance of such protected heterocyclic carboxylic acids in constructing targeted libraries for kinase inhibitors and GPCR modulators.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike some traditional intermediates, 2-azabicyclo[2.1.1]hexane derivatives often demonstrate favorable environmental profiles, meeting the pharmaceutical industry's increasing focus on green chemistry principles. This aspect responds to growing searches for "sustainable fluorinated compounds" and "eco-friendly heterocyclic synthesis," particularly among researchers developing greener synthetic routes.

Analytical characterization of CAS 2613381-87-4 typically involves advanced techniques such as LC-MS, NMR (particularly ¹⁹F NMR for the difluoromethyl group), and X-ray crystallography to confirm the unique spatial arrangement of the bicyclic system. The compound's chiral centers and three-dimensional structure make it an interesting case study for modern stereochemical analysis, connecting to frequent academic queries about "stereochemistry of strained bicyclic systems."

In the context of intellectual property, derivatives of 2-azabicyclo[2.1.1]hexane have appeared in numerous patent applications, particularly in areas like antiviral therapies and CNS disorders. The difluoromethyl moiety often serves as a bioisostere for hydroxyl or methyl groups, a strategy increasingly employed to optimize drug properties without significantly altering molecular size. This molecular editing approach has become a trending topic in medicinal chemistry circles.

Future research directions for this compound class may explore its potential in targeted protein degradation (PROTACs) or covalent inhibitor design, two rapidly expanding areas in drug discovery. The compound's bicyclic[2.1.1]hexane core offers unique geometric constraints that could prove valuable in developing new molecular glues or E3 ligase binders, addressing common search terms like "constrained structures in PROTAC design."